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Abstract

Diallyldimethylsilane (CsH16Si) is a versatile organosilicon compound characterized by a
central silicon atom bonded to two methyl groups and two reactive allyl moieties. This structure
makes it a valuable precursor and monomer in organosilicon chemistry, particularly in the
synthesis of polymers, functionalized silanes, and complex molecular architectures. Its utility
stems from the dual reactivity of its allyl groups, which are amenable to a wide array of
transformations including hydrosilylation, olefin metathesis, and thiol-ene additions. This guide
provides an in-depth exploration of the core physicochemical properties, synthesis, and
reactive chemistry of diallyldimethylsilane, offering field-proven insights and detailed
experimental protocols for researchers, scientists, and professionals in drug development and
materials science.

Physicochemical and Spectroscopic Profile

Diallyldimethylsilane is a colorless, highly flammable liquid with a molecular weight of 140.30
g/mol .[1][2] A comprehensive summary of its properties is essential for its safe handling and
application in experimental design.
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Property Value Source(s)
Molecular Formula CsHai6Si [11[31[41[5]
Molecular Weight 140.30 g/mol [1][5]
IUPAC Name dimethyl-bis(prop-2-enyl)silane  [5]

CAS Number 1113-12-8 [41[5][6]
Appearance Colorless clear liquid [6]

Density 0.77 g/mL at 25 °C [6]

Boiling Point 135°C [6]

Flash Point 19 °C [4]
Refractive Index n20/D 1.44 [6]

Spectroscopic data is critical for the verification of diallyldimethylsilane's identity and purity.
PubChem provides access to various spectral data, including Fourier-transform infrared (FTIR)
and nuclear magnetic resonance (NMR) spectra, which are indispensable for quality control in
a research setting.[5]

Molecular Structure Diagram

The structure of diallyldimethylsilane features a central tetrahedral silicon atom, providing a
flexible scaffold for the two allyl groups.

Synthesis Workflow
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Caption: Workflow for the synthesis of diallyldimethylsilane.
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Key Reactivity: Ring-Closing Metathesis (RCM)

The two terminal allyl groups of diallyldimethylsilane make it an ideal substrate for Ring-
Closing Metathesis (RCM), a powerful reaction in organic chemistry for forming cyclic
compounds. [7][8]Catalyzed by ruthenium complexes, such as Grubbs' catalysts, RCM
proceeds by intramolecularly rearranging the double bonds to form a new five-membered
silacyclopentene ring and liberating ethylene gas as a byproduct. [9]

Expertise & Experience: Catalyst Selection and Handling

Grubbs' catalysts are highly effective but are sensitive to air and impurities. The choice
between first, second, or third-generation catalysts depends on the desired reactivity and
functional group tolerance. For a simple substrate like diallyldimethylsilane, a second-
generation Grubbs' catalyst is robust and highly active. The reaction should be performed in a
dry, degassed solvent (typically dichloromethane, CH2Cl2) under an inert atmosphere to protect
the catalyst from deactivation. The driving force for the reaction is the formation of volatile
ethylene, which can be removed from the reaction vessel to drive the equilibrium towards the
product. [9]

Experimental Protocol: RCM of Diallyldimethylsilane

This protocol is adapted from standard procedures for the RCM of similar diallyl substrates. [3]
[10] Materials:

Diallyldimethylsilane

Grubbs' Catalyst, 2nd Generation

Anhydrous, degassed dichloromethane (CH2Clz2)

Ethyl vinyl ether (for quenching)

Silica gel for column chromatography

Schlenk flask and inert atmosphere setup

Procedure:
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» Reaction Setup: In a glovebox or under a strict inert atmosphere, add Grubbs' catalyst 2nd
generation (e.g., 35 mg, 0.041 mmol, 5 mol%) to an oven-dried Schlenk flask containing a
magnetic stir bar.

e Solvent and Substrate Addition: Outside the glovebox, use a cannula or syringe to add 80
mL of dry, degassed CHzCl: to the flask under a positive pressure of nitrogen. Stir until the
catalyst dissolves. Add diallyldimethylsilane (118 mg, 0.84 mmol) to the flask via syringe.

o Reaction Execution: Stir the reaction mixture at room temperature for 1-2 hours under a
gentle flow of nitrogen to help remove the ethylene byproduct. Monitor the reaction progress
by thin-layer chromatography (TLC).

e Quenching: Once the starting material is consumed, add a few drops of ethyl vinyl ether to
the flask to quench the catalyst. Stir for 20 minutes.

 Purification: Remove the solvent by rotary evaporation. The resulting residue can be purified
by flash column chromatography on silica gel to yield the silacyclopentene product.

RCM Reaction Diagram

Diallyldimethylsilane

Grubbs' Catalyst (Gen II)
CH2Clz, RT

Dimethylsilacyclopentene + Ethylene
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Caption: Ring-Closing Metathesis of diallyldimethylsilane.

Other Key Reactions and Applications
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Beyond RCM, the allyl groups of diallyldimethylsilane are substrates for several other high-
impact transformations.

» Hydrosilylation: This is the platinum-catalyzed addition of a Si-H bond across the allyl double
bond. It is a fundamental reaction for creating silicon-carbon bonds and is widely used in the
curing of silicone elastomers and for synthesizing more complex organosilanes. [6]* Thiol-
Ene "Click" Reaction: The radical-mediated addition of a thiol (R-SH) across the allyl double
bonds is a highly efficient "click” reaction. [6]This process is valuable for surface modification
and the synthesis of functional polymers and materials under mild conditions.

These reactions enable the use of diallyldimethylsilane as a versatile intermediate and
building block in several fields:

e Polymer Chemistry: It can be used as a monomer or cross-linking agent in the production of
silicone polymers (polysiloxanes), which have applications as sealants, adhesives, and
coatings. [6]* Materials Science: It serves as a reagent for surface modification, for example,
to render surfaces hydrophobic. [6]* Pharmaceutical and Chemical Synthesis: As an
intermediate, it facilitates the construction of more complex silicon-containing molecules for
drug discovery and specialty chemicals. [4]

Safety and Handling

Diallyldimethylsilane is a hazardous chemical and must be handled with appropriate safety
precautions.

o GHS Hazards: It is classified as a highly flammable liquid and vapor (H225). It causes skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).
[5]* Handling: Work should be conducted in a well-ventilated fume hood. Wear appropriate
personal protective equipment (PPE), including flame-retardant lab coats, safety goggles,
and chemical-resistant gloves.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b075015?utm_src=pdf-custom-synthesis#bc-rfq
https://mavmatrix.uta.edu/cgi/viewcontent.cgi?article=1035&context=honors_spring2024
https://www.scribd.com/document/343335712/olefin-metathesis-lab-report
https://www2.chemistry.msu.edu/courses/cem415/CEM415,%202015/Experiment%203.pdf
https://www.cfmats.com/special-silanes/diallyldimethylsilane.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyldimethylsilane
https://www.chemimpex.com/products/40403
https://en.wikipedia.org/wiki/Ring-closing_metathesis
https://pubmed.ncbi.nlm.nih.gov/15255738/
https://pubmed.ncbi.nlm.nih.gov/15255738/
https://www.organic-chemistry.org/namedreactions/ring-closing-metathesis.shtm
http://ccc.chem.pitt.edu/wipf/Courses/1140_05_files/RCM
https://www.benchchem.com/product/b075015/docs#diallyldimethylsilane-a-technical-guide-for-advanced-synthesis-and-material-application
https://www.benchchem.com/product/b075015/docs#diallyldimethylsilane-a-technical-guide-for-advanced-synthesis-and-material-application
https://www.benchchem.com/product/b075015/docs#diallyldimethylsilane-a-technical-guide-for-advanced-synthesis-and-material-application
https://www.benchchem.com/product/b075015/docs#diallyldimethylsilane-a-technical-guide-for-advanced-synthesis-and-material-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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